Cas no 828270-66-2 (4-Fluoro-2-(methylsulfonyl)toluene)

4-Fluoro-2-(methylsulfonyl)toluene structure
828270-66-2 structure
Product Name:4-Fluoro-2-(methylsulfonyl)toluene
CAS No:828270-66-2
MF:C8H9FO2S
MW:188.219264745712
MDL:MFCD09259030
CID:681581
Update Time:2025-04-19

4-Fluoro-2-(methylsulfonyl)toluene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-fluoro-1-methyl-2-(methylsulfonyl)-
    • 4-Fluoro-2-(methylsulfonyl)toluene
    • 4-?fluoro-?1-?methyl-?2-?(methylsulfonyl)Benzene
    • 4-fluoro-1-methyl-2-methylsulfonylbenzene
    • 2-Methyl-5-fluor-benzol-sulfinsaeure-methylester
    • 2-methyl-5-fluorophenyl methyl sulfone
    • TRA0020816
    • FCH1120384
    • SY030784
    • 4-FLUORO-2-METHANESULFONYL-1-METHYLBENZENE
    • MDL： MFCD09259030
    • Inchi： 1S/C8H9FO2S/c1-6-3-4-7(9)5-8(6)12(2,10)11/h3-5H,1-2H3
    • InChI Key： ZDMVFQXIHARLDA-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=C(C=CC=1C)F)(=O)=O

Computed Properties

  • Exact Mass: 188.03100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • PSA: 42.52000
  • LogP: 2.61840

4-Fluoro-2-(methylsulfonyl)toluene Pricemore >>

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4-Fluoro-2-(methylsulfonyl)toluene Production Method

4-Fluoro-2-(methylsulfonyl)toluene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:828270-66-2)4-Fluoro-2-(methylsulfonyl)toluene
Order Number:A864335
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:45
Price ($):202.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:828270-66-2)4-Fluoro-2-(methylsulfonyl)toluene
A864335
Purity:99%
Quantity:1g
Price ($):202.0
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